Cas no 2877634-75-6 (4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile)

• Product Name: 4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile
• CAS No: 2877634-75-6
• MF: C₁₄H₁₂ClN₃OS
• MW: 305.782580375671
• CID: 5329022
• PubChem ID: 165435046
• Update Time: 2025-10-24

4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2877634-75-6
• 4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile
• AKOS040860053
• F6709-6102
• 4-[[1-[(5-Chloro-2-thienyl)methyl]-3-azetidinyl]oxy]-2-pyridinecarbonitrile

• Inchi： 1S/C14H12ClN3OS/c15-14-2-1-13(20-14)9-18-7-12(8-18)19-11-3-4-17-10(5-11)6-16/h1-5,12H,7-9H2
• InChI Key： BETRTCXJVCEGDC-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(OC2CN(CC3SC(Cl)=CC=3)C2)=C1

Computed Properties

• Exact Mass: 305.0389609g/mol
• Monoisotopic Mass: 305.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.1±45.0 °C(Predicted)
• pka: 5.75±0.10(Predicted)

Additional information on 4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile

Research Briefing on 4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile (CAS: 2877634-75-6)

In recent years, the compound 4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile (CAS: 2877634-75-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of the compound, with particular emphasis on the stereoselective formation of the azetidine ring. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product. These efforts have resulted in a more efficient and scalable production process, which is critical for further preclinical and clinical evaluations.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of specific kinase pathways. Preliminary in vitro studies indicate that it exhibits high selectivity and potency against certain kinases implicated in inflammatory and oncogenic processes. Mechanistic studies suggest that the compound binds to the ATP-binding site of the target kinases, thereby inhibiting their activity. This mode of action has been corroborated by X-ray crystallography, which reveals detailed interactions between the compound and the kinase domain. Such findings underscore the potential of this molecule as a lead compound for the development of novel kinase inhibitors.

In vivo studies have further elucidated the therapeutic potential of 4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile. Animal models of inflammatory diseases and certain cancers have shown significant reductions in disease markers following treatment with this compound. Notably, the molecule exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable half-life. These attributes make it a promising candidate for further development, although additional studies are required to assess its long-term safety and efficacy.

Despite these promising findings, several challenges remain. For instance, the compound's off-target effects and potential toxicity profiles need to be thoroughly investigated. Recent research has also explored the possibility of structural modifications to enhance its therapeutic index. Computational modeling and structure-activity relationship (SAR) studies have identified key regions of the molecule that could be optimized to improve its selectivity and reduce adverse effects. Such iterative design approaches are expected to yield derivatives with enhanced clinical potential.

In conclusion, 4-({1-[(5-chlorothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural and pharmacological properties position it as a viable candidate for the development of next-generation therapeutics. Continued research efforts, particularly in the realms of synthetic optimization and preclinical evaluation, will be crucial in translating these findings into clinically viable treatments. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding and application of such innovative compounds.